Cas no 1804134-52-8 (Ethyl 5-(3-chloropropyl)-2-methoxybenzoate)

• Product Name: Ethyl 5-(3-chloropropyl)-2-methoxybenzoate
• CAS No: 1804134-52-8
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• CID: 4958010
• Update Time: 2025-05-21

Ethyl 5-(3-chloropropyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-chloropropyl)-2-methoxybenzoate

• Inchi： 1S/C13H17ClO3/c1-3-17-13(15)11-9-10(5-4-8-14)6-7-12(11)16-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： CVBNRJSSPWFECV-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=C(C(=O)OCC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 5-(3-chloropropyl)-2-methoxybenzoate

Ethyl 5-(3-chloropropyl)-2-methoxybenzoate (CAS No. 1804134-52-8): A Comprehensive Overview

Ethyl 5-(3-chloropropyl)-2-methoxybenzoate, identified by the chemical abstracts service number CAS No. 1804134-52-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This ester derivative of benzoic acid exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of both a methoxy group and a chloropropyl side chain imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

The compound's molecular structure, characterized by a benzene ring substituted with an ethoxy group at the 5-position and a chloropropyl group at the 3-position, suggests a balance between lipophilicity and polarity. This balance is crucial for optimizing pharmacokinetic profiles, including solubility, permeability, and metabolic stability. Such attributes are often sought after in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of Ethyl 5-(3-chloropropyl)-2-methoxybenzoate. Molecular docking studies have been conducted to evaluate its potential interactions with various biological targets, including enzymes and receptors relevant to human health. Preliminary results indicate that this compound may exhibit inhibitory effects on certain therapeutic targets, warranting further experimental validation.

In the realm of synthetic organic chemistry, Ethyl 5-(3-chloropropyl)-2-methoxybenzoate serves as a versatile intermediate. Its synthesis involves well-established methodologies, including esterification and alkylation reactions, which can be tailored to produce analogs with modified properties. The compound's stability under various reaction conditions makes it suitable for large-scale preparations required for industrial applications.

The pharmaceutical industry has shown increasing interest in benzoate derivatives due to their diverse biological activities. Studies have highlighted the potential of these compounds in modulating inflammatory pathways, which are implicated in numerous diseases. The specific structural features of Ethyl 5-(3-chloropropyl)-2-methoxybenzoate, such as the chloropropyl moiety, may contribute to its unique pharmacological profile compared to other benzoate-based drugs.

Investigations into the metabolic fate of this compound have revealed insights into its biotransformation pathways. In vitro studies using liver microsomes have demonstrated that Ethyl 5-(3-chloropropyl)-2-methoxybenzoate undergoes selective enzymatic degradation, primarily mediated by cytochrome P450 enzymes. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The compound's solubility profile has also been examined as part of its preclinical characterization. Ethyl 5-(3-chloropropyl)-2-methoxybenzoate exhibits moderate solubility in both aqueous and organic solvents, which can be advantageous for formulation development. This property allows for flexibility in designing delivery systems tailored to specific therapeutic needs.

In conclusion, Ethyl 5-(3-chloropropyl)-2-methoxybenzoate (CAS No. 1804134-52-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive subject for future studies aimed at developing novel therapeutic interventions. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow.